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Compound of Interest

Compound Name:
2-Butanone 2,4-

Dinitrophenylhydrazone-d3

Cat. No.: B1147566 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Specific quantitative solubility data for 2-Butanone 2,4-Dinitrophenylhydrazone-
d3 is not readily available in published literature. This guide is based on the solubility and

procedural data for its non-deuterated analogue, 2-Butanone 2,4-Dinitrophenylhydrazone. The

d3 isotopic substitution represents a minimal structural modification that is not expected to

significantly alter the compound's solubility profile in organic solvents. The deuterated form is

primarily used as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[1]

Core Compound Properties and Solubility
2-Butanone 2,4-dinitrophenylhydrazone is the product of a condensation reaction between 2-

butanone and 2,4-dinitrophenylhydrazine (DNPH).[2] This reaction is a classic method for the

qualitative identification of aldehydes and ketones, yielding a crystalline solid derivative with a

characteristic melting point. The solubility of this derivative is a critical factor in its synthesis,

purification, and subsequent analysis.

The compound is generally characterized by low polarity, making it poorly soluble in water but

soluble to varying degrees in common organic solvents. Solubility is significantly dependent on

temperature, a property that is exploited during purification by recrystallization.
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While precise quantitative solubility values (e.g., in g/100 mL) are not consistently reported

across the literature, a qualitative and semi-quantitative summary based on its use in

experimental protocols is presented below. The choice of solvent is crucial for purification, with

ideal recrystallization solvents dissolving the compound well at high temperatures but poorly at

room temperature.[3]
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Solvent Type
Solubility Profile &
Common Use

References

Ethanol (95%) Protic Polar

Good (especially

when hot); The most

common and effective

solvent for

recrystallization.

[2][3][4]

Methanol Protic Polar

Slightly Soluble to

Soluble; Used for both

reaction and

recrystallization.

[5][6]

Aqueous Ethanol Protic Polar

Moderately Soluble;

Used for derivatives

that are too soluble in

absolute ethanol to

precipitate effectively

upon cooling.

[2][3]

Dimethyl Sulfoxide

(DMSO)
Aprotic Polar Slightly Soluble. [5][7]

n-Butyl Alcohol Protic Polar

Good; An excellent,

though less common,

solvent for

recrystallization.

[2][3][8]

Ethyl Acetate
Aprotic, Medium

Polarity

Soluble; Can be

effective for

recrystallization, often

paired with a non-

polar co-solvent like

hexane.

[3]

Acetonitrile Aprotic Polar

Soluble; Has been

used effectively for

recrystallizing specific

DNPH derivatives.

[3][4]
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Dioxane Aprotic, Low Polarity

Soluble; Can be used

for recrystallization,

particularly for larger

quantities.

[2][3][8]

Pyridine Aprotic Polar

Soluble; Mentioned as

a potential

recrystallization

solvent.

[2][3][8]

Water Protic Polar

Insoluble; The crude

product is typically

washed with water to

remove acid catalysts

and other water-

soluble impurities.

[7][9][10]

Experimental Protocols
The following sections detail a standard laboratory procedure for the synthesis and subsequent

purification of 2-butanone 2,4-dinitrophenylhydrazone. This process provides a practical

demonstration of the compound's solubility characteristics.

Synthesis via Condensation Reaction
This protocol describes the formation of the hydrazone derivative from 2-butanone using

Brady's reagent (a solution of DNPH in acidic alcohol).

Materials:

2,4-Dinitrophenylhydrazine (DNPH)

2-Butanone (Methyl Ethyl Ketone, MEK)

Methanol or 95% Ethanol

Concentrated Sulfuric Acid
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Standard laboratory glassware

Procedure:

Prepare Brady's Reagent: Cautiously suspend approximately 0.25 g of 2,4-

dinitrophenylhydrazine in 5 mL of methanol.[6] While stirring, slowly add 0.5 mL of

concentrated sulfuric acid.[6] The mixture will warm, and the DNPH should dissolve to form a

clear, orange-red solution. If any solid remains, the warm solution can be filtered.

Prepare Carbonyl Solution: In a separate test tube, dissolve approximately 0.2 g of 2-

butanone in 1 mL of methanol.[6]

Reaction: Add the 2-butanone solution to the prepared Brady's reagent. A yellow-to-orange

crystalline precipitate of 2-butanone 2,4-dinitrophenylhydrazone should form almost

immediately.[4]

Isolation: Allow the mixture to stand for 5-10 minutes to ensure complete precipitation. If

necessary, cool the mixture in an ice bath.

Filtration: Collect the crude crystalline product by suction filtration using a Buchner or Hirsch

funnel. Wash the crystals with a small amount of cold water to remove the acid catalyst,

followed by a small amount of cold methanol to remove unreacted starting materials.[7]

Purification by Recrystallization
This procedure leverages the temperature-dependent solubility of the compound in ethanol to

achieve high purity.

Materials:

Crude 2-butanone 2,4-dinitrophenylhydrazone

95% Ethanol

Erlenmeyer flasks, heat source (hot plate), filtration apparatus

Procedure:
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Dissolution: Transfer the crude, dried product to an Erlenmeyer flask. Add a minimal amount

of 95% ethanol, just enough to cover the solid.

Heating: Gently heat the mixture on a hot plate, swirling continuously. Add more ethanol in

small portions until the solid completely dissolves.[3] Avoid adding excessive solvent, as this

will reduce the final yield.

Cooling & Crystallization: Remove the flask from the heat source and allow it to cool slowly

to room temperature. Pure crystals of the hydrazone will begin to form as the solubility

decreases. For maximum yield, the flask can subsequently be placed in an ice bath.

Final Filtration: Collect the purified crystals by suction filtration.[6]

Drying: Dry the crystals completely. The purity can be confirmed by measuring the melting

point (literature value is approximately 115-117°C) and comparing it to the crude product.[5]

[11]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the synthesis and purification process

described in the experimental protocols.
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Caption: Workflow for the synthesis and purification of 2-butanone 2,4-dinitrophenylhydrazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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